5-(2-Hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 5-(2-hydroxyethyl)indole-1-carboxylate
• InChI: InChI=1S/C15H19NO3/c1-15(2,3)19-14(18)16-8-6-12-10-11(7-9-17)4-5-13(12)16/h4-6,8,10,17H,7,9H2,1-3H3
• InChI Key: DYZGLCJDKYEPCF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)CCO
• Molecular Formula: C15H19NO3
• DSSTOX Substance ID: DTXSID901184965
• Molecular Weight: 261.32 g/mol
• CAS RN: 561307-69-5

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation of these esters has been reported, utilizing a radical approach. Additionally, acetoacetic ester synthesis, a method often used to convert alkyl halides to carboxylic acids, could potentially be relevant.

Scientific Research Applications

Synthesis and Characterization

• Researchers have synthesized various indole derivatives, including tert-butyl esters, to explore their chemical properties and potential applications. For instance, Hodges et al. (2004) developed a method for synthesizing spirocyclic indoline lactone, a compound closely related to 5-(2-Hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester, highlighting the versatility of these compounds in synthetic organic chemistry (Hodges, Wang, & Riley, 2004).

Novel Derivative Synthesis

• Fritsche et al. (2006) demonstrated a convenient method for synthesizing tert-butyl esters of indole carboxylic acids, showcasing the potential for creating diverse and novel indole derivatives, including those similar to 5-(2-Hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester (Fritsche, Deguara, & Lehr, 2006).

Natural Source Identification

• Abdjul et al. (2015) identified new indole derivatives from marine sponges, indicating the natural occurrence of such compounds and their potential for biomedical research. This includes compounds structurally related to 5-(2-Hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester (Abdjul, Yamazaki, Ukai, & Namikoshi, 2015).

Dendrimer Synthesis

• Pesak et al. (1997) synthesized phenylacetylene dendrimers using tert-butyl esters, demonstrating the use of such esters in the creation of complex molecular structures. This research opens possibilities for using 5-(2-Hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester in similar advanced materials applications (Pesak, Moore, & Wheat, 1997).

Antiviral Research

• Ivashchenko et al. (2014) conducted research on indole derivatives, including 5-hydroxy-1H-indole-3-carboxylic acid ethyl ester, for their potential antiviral activity, suggesting a possible application area for 5-(2-Hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester in medical research (Ivashchenko et al., 2014).

Synthesis routes and methods

Procedure details

To a solution of 5-vinyl-indole-1-carboxylic acid tert-butyl ester (4.5 g, 18.5 mmol, 1.0 eq.) in THF (46 mL) at 0° C. was added 9-BBN (0.5 M in THF, 87 mL, 2.4 eq.) over 10 min. The resulting reaction mixture was stirred for 2.5 h and diluted with THF (150 mL) and water (150 mL) while keeping the temperature at 0° C. Then NaBO3.4H2O (44 g) was introduced and resulting reaction mixture was stirred and warmed to room temperature and stirred. The reaction mixture was diluted with methylene chloride (100 mL) and the separated aqueous layer was extracted 3×100 mL methylene chloride. The combined organic layers were dried over sodium sulfate, filtered and concentrated. The residue was purified by chromatography (methylene chloride to 5% acetone/methylene chloride) to give 5-(2-hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester (3.82 g, 76%) or similarly 6-(2-hydroxy-ethyl)-indole-1-carboxylic acid tert-butyl ester.